Cas no 1517076-50-4 ((6-fluoro-1-phenyl-1H-1,3-benzodiazol-2-yl)methanol)

• Product Name: (6-fluoro-1-phenyl-1H-1,3-benzodiazol-2-yl)methanol
• CAS No: 1517076-50-4
• MF: C₁₄H₁₁FN₂O
• MW: 242.248346567154
• CID: 5898512
• PubChem ID: 83431239
• Update Time: 2025-05-26

(6-fluoro-1-phenyl-1H-1,3-benzodiazol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• EN300-7563234
• 1517076-50-4
• (6-fluoro-1-phenyl-1H-1,3-benzodiazol-2-yl)methanol

• Inchi： 1S/C14H11FN2O/c15-10-6-7-12-13(8-10)17(14(9-18)16-12)11-4-2-1-3-5-11/h1-8,18H,9H2
• InChI Key： FXTJMOBCUGGWKL-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)N(C1C=CC=CC=1)C(CO)=N2

Computed Properties

• Exact Mass: 242.08554114g/mol
• Monoisotopic Mass: 242.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38Ų

Additional information on (6-fluoro-1-phenyl-1H-1,3-benzodiazol-2-yl)methanol

Chemical Profile of (6-fluoro-1-phenyl-1H-1,3-benzodiazol-2-yl)methanol (CAS No. 1517076-50-4)

Introducing the compound (6-fluoro-1-phenyl-1H-1,3-benzodiazol-2-yl)methanol, identified by its CAS number CAS No. 1517076-50-4, which has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the benzodiazole class, a well-studied scaffold in medicinal chemistry, known for its potential applications in central nervous system (CNS) disorders. The presence of a fluoro substituent and a phenyl group at strategic positions enhances its pharmacological profile, making it a promising candidate for further investigation.

The molecular structure of (6-fluoro-1-phenyl-1H-1,3-benzodiazol-2-yl)methanol consists of a benzodiazole core modified with a hydroxymethyl group at the 2-position and a fluoro atom at the 6-position. The phenyl ring at the 1-position further contributes to the compound's complexity and reactivity. This arrangement not only influences its electronic properties but also plays a crucial role in its interaction with biological targets. The fluoro group, in particular, is known to enhance metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, there has been a growing interest in developing novel benzodiazole derivatives with improved pharmacokinetic profiles and reduced side effects. The compound (6-fluoro-1-phenyl-1H-1,3-benzodiazol-2-yl)methanol has been extensively studied for its potential as an anxiolytic and sedative agent. Preclinical studies have demonstrated that this derivative exhibits significant binding affinity for benzodiazepine receptors, particularly the GABA-A receptor complex. This interaction modulates neuronal activity, leading to effects such as anxiety reduction and muscle relaxation.

One of the most compelling aspects of (6-fluoro-1-phenyl-1H-1,3-benzodiazol-2-yl)methanol is its potential to serve as a lead compound for further drug development. The structural features of this molecule provide a foundation for designing analogs with enhanced efficacy and selectivity. For instance, modifications at the hydroxymethyl group or the phenyl ring could lead to compounds with improved solubility or reduced toxicity. Such modifications are often explored in medicinal chemistry to optimize drug-like properties.

The synthesis of (6-fluoro-1-phenyl-1H-1,3-benzodiazol-2-yl)methanol involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluoro group is particularly challenging due to its high reactivity and sensitivity to various conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods are essential for producing compounds that meet the stringent requirements of pharmaceutical research.

Recent advancements in computational chemistry have also played a crucial role in understanding the pharmacological properties of (6-fluoro-1-phenyl-1H-1,3-benzodiazol-2-yl)methanol. Molecular docking studies have been used to predict binding interactions with target receptors, providing insights into mechanisms of action. Additionally, quantum mechanical calculations have helped elucidate electronic structures and energy landscapes, which are vital for rational drug design.

The potential applications of this compound extend beyond anxiolytic therapies. Research suggests that it may also exhibit anticonvulsant and muscle relaxant properties due to its ability to modulate GABAergic neurotransmission. These findings make it an attractive candidate for treating neurological disorders such as epilepsy and spasticity. Furthermore, the compound's structural similarity to known CNS active agents suggests that it could be repurposed for other therapeutic indications.

In conclusion, (6-fluoro-1-phenyl-1H-1,3-benzodiazol-2-ylmethanol